Cas no 922484-86-4 (7-ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7-ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 922484-86-4
• MF: C₁₅H₂₂N₆O₃
• MW: 334.373582363129
• CID: 5427199
• Update Time: 2025-08-05

7-ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 7-ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C15H22N6O3/c1-6-19-13(22)11-12(18(4)15(19)23)16-14-20(7-8-24-5)17-9(2)10(3)21(11)14/h10H,6-8H2,1-5H3
• InChI Key： SBADJXZAFQMSLG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])OC([H])([H])[H])N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 334.175
• Monoisotopic Mass: 334.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

7-Ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione: A Comprehensive Overview

7-Ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione, also known by its CAS number 922484-86-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a distinctive triazinopurine framework. Its structure incorporates multiple functional groups and substituents that contribute to its potential biological activity and pharmacokinetic properties.

The molecular architecture of this compound is characterized by a purine ring system fused with a triazine moiety. The presence of ethyl and methoxyethyl substituents at specific positions on the ring system suggests that these groups may play a role in enhancing the compound's solubility and bioavailability. Additionally, the trimethyl substitution pattern observed at positions 3 and 9 further highlights the complexity of this molecule and its potential for interaction with biological targets.

Recent studies have focused on understanding the pharmacological properties of this compound. Researchers have explored its potential as a modulator of key cellular pathways involved in various disease states. For instance, in vitro assays have demonstrated that this compound exhibits selective activity against certain enzymes associated with inflammation and oxidative stress. These findings suggest that it may have therapeutic applications in conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product.

In terms of biological evaluation, preclinical studies have shown promising results regarding the compound's efficacy in animal models of disease. For example, in vivo experiments using rodent models have demonstrated that this compound can reduce inflammation markers and improve cognitive function in models of Alzheimer's disease. These observations underscore its potential as a lead compound for drug development.

The structural uniqueness of 7-Ethyl-1-(2-methoxyethyl)-3,4,9-trimethyl-1H,… is further reflected in its spectroscopic properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its identity and purity. These analytical methods provide critical insights into the molecular integrity of the compound and are essential for ensuring quality control during manufacturing.

Beyond its pharmacological applications, this compound has also been studied for its potential use in diagnostic tools. Its ability to interact with specific biomarkers makes it a candidate for imaging agents or biosensors designed to detect early signs of disease progression. This dual application highlights its versatility across different areas of biotechnology.

In conclusion, 7-Ethyl-1-(2-methoxyethyl)-3,… represents a significant advancement in the field of purine derivative research. Its unique structure and promising biological activity position it as a valuable asset for developing novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs.